Ammonium disodium amminepentakis(cyano-C)ferrate(3-)
Overview
Description
Ammonium disodium amminepentakis(cyano-C)ferrate(3-) is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has a molecular formula of C₅H₇FeN₇Na₂ and a molecular weight of 201.96 g/mol.
Molecular Structure Analysis
The molecular structure of Ammonium disodium amminepentakis(cyano-C)ferrate(3-) is represented by the formula C₅H₇FeN₇Na₂. The exact structure would require more detailed analysis or resources such as crystallography data.Physical And Chemical Properties Analysis
Ammonium disodium amminepentakis(cyano-C)ferrate(3-) has a molecular weight of 201.96 g/mol. More detailed physical and chemical properties would require specific experimental measurements or resources.Scientific Research Applications
Synthesis of Heterocyclic Compounds
The compound serves as a precursor for the synthesis of various heterocyclic compounds due to its cyano and ammine functionalities. These functionalities are reactive sites that can undergo condensation and substitution reactions, leading to the formation of biologically active heterocyclic moieties . This application is crucial in pharmaceutical research where new therapeutic agents are often heterocyclic compounds.
Advanced Oxidation Processes (AOPs) in Water Treatment
In the field of environmental science, this compound is used in advanced oxidation processes for water and wastewater treatment. Its oxidation potential is harnessed to mineralize or transform recalcitrant organics into simpler compounds, which can then be biologically treated . The end product of the reaction also acts as a coagulant, enhancing the removal efficiency of pollutants.
Biological Material Research
Ammonium disodium amminepentakis(cyano-C)ferrate(3-) is utilized as a biochemical reagent in life science research. It can be used to study biological materials or organic compounds, contributing to our understanding of biochemical processes and interactions .
Cyanoacetylation of Amines
The compound is involved in the cyanoacetylation of amines, a reaction that is pivotal in the preparation of N-cyanoacetamides. These derivatives are important for the formation of compounds with potential biological activity, highlighting its role in synthetic chemistry and drug development .
Ferrate-Based Pretreatment in Wastewater Management
It is used in ferrate-based pretreatment methods for wastewater containing high concentrations of certain pollutants like alachlor. This application is significant for improving the biodegradability of such contaminants, leading to their total removal under optimized conditions .
Catalysis in Organic Synthesis
The compound’s iron center can act as a catalyst in organic synthesis reactions. For example, it can catalyze the formation of thiophene derivatives from cyanoacetamides, which are valuable in the synthesis of various organic compounds .
Coagulation Agent in Water Purification
Due to its ability to act as a coagulant, this compound finds application in water purification processes. It helps in the aggregation and removal of suspended particles, thereby clarifying water .
Research on Chemical Intermediates
As a chemical intermediate, it is used in the research and development of new chemical entities. Its versatile structure allows for a wide range of chemical transformations, making it a valuable tool in the synthesis of novel compounds .
Safety And Hazards
properties
IUPAC Name |
azanide;iron(6+);pentacyanide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/5CN.Fe.H2N/c5*1-2;;/h;;;;;;1H2/q5*-1;+6;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJAAWYWJSUPLCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[NH2-].[Fe+6] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2FeN6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
13717-31-2 (Parent) |
Source
|
| Record name | Ammonium disodium amminepentakis(cyano-C)ferrate(3-) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036682414 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
201.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ammonium disodium amminepentakis(cyano-C)ferrate(3-) | |
CAS RN |
36682-41-4, 14099-05-9 |
Source
|
| Record name | Ammonium disodium amminepentakis(cyano-C)ferrate(3-) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036682414 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC169934 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=169934 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC102807 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102807 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC68037 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=68037 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ammonium disodium amminepentakis(cyano-C)ferrate(3-) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.308 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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